Cas no 488725-28-6 (3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one)

3-{5-(3-Chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one is a heterocyclic compound featuring a thiazole-thiazolidinone hybrid scaffold. Its structural complexity, incorporating a 3-chlorophenylmethyl substituent, suggests potential utility in medicinal chemistry, particularly as a pharmacophore for targeting specific biological pathways. The presence of the imino and carbonyl groups within the thiazolidinone ring may enhance binding affinity to biological targets, while the chlorophenyl moiety could influence lipophilicity and metabolic stability. This compound is of interest for researchers exploring novel bioactive molecules, particularly in the development of antimicrobial, anti-inflammatory, or enzyme-inhibiting agents. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery and organic synthesis.
3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one structure
488725-28-6 structure
Product Name:3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one
CAS No:488725-28-6
MF:C13H10ClN3OS2
MW:323.820998668671
CID:3080099
PubChem ID:3157015
Update Time:2025-10-21

3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(5-(3-chlorobenzyl)thiazol-2-yl)-2-iminothiazolidin-4-one
    • F1305-0368
    • AB00582593-02
    • 3-{5-[(3-CHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-IMINO-1,3-THIAZOLIDIN-4-ONE
    • 3-[5-(3-chlorobenzyl)thiazol-2-yl]-2-imino-thiazolidin-4-one
    • EU-0015871
    • 3-[5-[(3-chlorophenyl)methyl]-2-thiazolyl]-2-imino-4-thiazolidinone
    • STL357245
    • AKOS000570390
    • BDBM43883
    • 2-azanylidene-3-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1,3-thiazolidin-4-one
    • 3-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-2-imino-1,3-thiazolidin-4-one
    • 3-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-imino-1,3-thiazolidin-4-one
    • cid_3157015
    • VU0067768-4
    • CHEMBL1546739
    • HMS2758E14
    • SMR000288958
    • MLS000707891
    • 3-[5-(3-CHLOROBENZYL)-1,3-THIAZOL-2-YL]-2-IMINO-1,3-THIAZOLAN-4-ONE
    • 488725-28-6
    • 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one
    • Inchi: 1S/C13H10ClN3OS2/c14-9-3-1-2-8(4-9)5-10-6-16-13(20-10)17-11(18)7-19-12(17)15/h1-4,6,15H,5,7H2
    • InChI Key: BDMKQYJFAWVQOA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CC1=CN=C(N2C(=N)SCC2=O)S1

Computed Properties

  • Exact Mass: 322.9953820g/mol
  • Monoisotopic Mass: 322.9953820g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 111Ų

3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one Pricemore >>

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Additional information on 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one

Compound CAS No. 488725-28-6: 3-{5-(3-Chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one

The compound with CAS No. 488725-28-6, known as 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are known for their versatility in organic synthesis and their ability to form stable structures. The molecule incorporates a thiazole ring system and a thiazolidinone core, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of thiazolidinones in drug discovery, particularly in the development of antimicrobial agents. The presence of the chlorophenyl group in this compound introduces additional electronic and steric effects, which can enhance its bioactivity. Researchers have explored the potential of this compound as an anticancer agent, where its ability to inhibit specific enzymes or pathways has shown promising results in vitro.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent incorporation of the imino group. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound. These advancements have made it more accessible for further studies in pharmacology and toxicology.

In terms of applications, this compound has shown potential in the field of bioorganic chemistry. Its ability to act as a precursor for more complex molecules has been exploited in the synthesis of bioactive compounds. For instance, researchers have used this compound as a building block for constructing heterocyclic frameworks that mimic natural products. This approach has opened new avenues for drug design and has contributed to the development of novel therapeutic agents.

Recent research has also focused on the toxicological profile of this compound. Studies conducted on cellular models have indicated that it exhibits low toxicity at therapeutic concentrations, making it a safer option for drug delivery systems. Furthermore, its stability under physiological conditions has been confirmed through rigorous testing, which adds to its suitability for biomedical applications.

The structural uniqueness of this compound lies in its combination of thiazole and thiazolidinone moieties. The thiazole ring contributes to its aromaticity and electronic properties, while the thiazolidinone core provides a rigid framework that enhances its interactions with biological targets. This combination makes it an ideal candidate for studying molecular recognition and binding affinities.

In conclusion, CAS No. 488725-28-6 represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and medicine.

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